Cas no 875664-36-1 (1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene)

1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene structure
875664-36-1 structure
Product Name:1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene
CAS No:875664-36-1
MF:C7H5BrFNO3
MW:250.021904706955
CID:93107
PubChem ID:42552912
Update Time:2025-07-22

1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene
    • 2-Bromo-6-fluoro-4-nitroanisole
    • PC3628
    • 875664-36-1
    • MFCD08062383
    • CS-0213138
    • A842268
    • SCHEMBL1612862
    • FNJMNFQCIBHJBZ-UHFFFAOYSA-N
    • BS-24115
    • DTXSID70654736
    • AKOS015834851
    • G72657
    • 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene, 2-Bromo-6-fluoro-4-nitroanisole
    • 3-Bromo-5-fluoro-4-methoxynitrobenzene
    • MDL: MFCD08062383
    • Inchi: 1S/C7H5BrFNO3/c1-13-7-5(8)2-4(10(11)12)3-6(7)9/h2-3H,1H3
    • InChI Key: FNJMNFQCIBHJBZ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OC)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 248.94400
  • Monoisotopic Mass: 248.944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • Color/Form: Grayish yellow crystal powder
  • Density: 1.716
  • Melting Point: 70-71
  • Boiling Point: 312.1°C at 760 mmHg
  • Flash Point: 142.5°C
  • Refractive Index: 1.56
  • PSA: 55.05000
  • LogP: 3.02820
  • Solubility: Not determined

1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene Security Information

  • Hazard Statement: Irritant/Keep Cold
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep cold

1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Additional information on 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene

Comprehensive Overview of 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene (CAS No. 875664-36-1)

1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene (CAS No. 875664-36-1) is a highly specialized aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine, fluorine, methoxy, and nitro functional groups, makes it a versatile building block for complex chemical transformations. Researchers and industries value this compound for its role in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemistry platforms.

The growing demand for halogenated benzene derivatives in drug discovery has propelled interest in 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene. Recent trends in green chemistry emphasize its potential in catalytic processes, aligning with sustainability goals. Users often search for "nitrobenzene derivatives applications" or "fluoro-substituted benzene synthesis," reflecting its relevance in modern R&D. This compound’s stability under controlled conditions also makes it a candidate for high-performance material development, such as liquid crystals or OLED components.

From a technical perspective, CAS No. 875664-36-1 exhibits distinct spectroscopic properties (e.g., NMR and IR peaks) that facilitate its identification in lab settings. Analytical chemists frequently inquire about "spectral data for bromo-fluoro-nitrobenzene," underscoring the need for accurate characterization. Its electron-withdrawing groups enhance reactivity in nucleophilic substitution reactions, a key feature discussed in mechanistic organic chemistry studies. Proper handling protocols, including inert atmosphere techniques, are recommended to maintain purity—a point often raised in laboratory safety queries.

Innovations in catalysis and process optimization have further expanded the utility of 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene. For instance, its use in Pd-catalyzed reactions is a hot topic in patent literature, addressing efficiency challenges in multi-step syntheses. SEO analytics reveal rising searches for "cost-effective halogenated intermediates," highlighting its commercial importance. Additionally, the compound’s role in developing biologically active molecules aligns with trends in precision medicine and targeted drug delivery systems.

In summary, 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene (CAS No. 875664-36-1) bridges fundamental research and industrial applications, driven by its structural adaptability and functional diversity. Its integration into cutting-edge technologies ensures sustained interest across scientific and engineering disciplines, while SEO-driven queries like "buy bromo-fluoro-nitrobenzene" reflect its market demand. Future advancements may explore its enantioselective transformations or hybrid material designs, cementing its status as a cornerstone in synthetic chemistry.

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